Cas no 2167762-73-2 (2-[3-Chloro-5-(trifluoromethyl)-pyridin-2-yl]acetyl chloride)

• Product Name: 2-[3-Chloro-5-(trifluoromethyl)-pyridin-2-yl]acetyl chloride
• CAS No: 2167762-73-2
• MF: C₈H₄Cl₂F₃NO
• MW: 258.024670600891
• MDL: MFCD29477439
• CID: 4784355
• Update Time: 2025-06-23

2-[3-Chloro-5-(trifluoromethyl)-pyridin-2-yl]acetyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-[3-Chloro-5-(trifluoromethyl)-pyridin-2-yl]acetyl chloride
• 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)acetyl chloride

• MDL： MFCD29477439
• Inchi： 1S/C8H4Cl2F3NO/c9-5-1-4(8(11,12)13)3-14-6(5)2-7(10)15/h1,3H,2H2
• InChI Key： FWWZMHNRMBAPQI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1CC(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 2.8
• Topological Polar Surface Area: 30

Additional information on 2-[3-Chloro-5-(trifluoromethyl)-pyridin-2-yl]acetyl chloride

Compound CAS No. 2167762-73-2: 2-[3-Chloro-5-(Trifluoromethyl)-Pyridin-2-Yl]Acetyl Chloride

The compound with CAS No. 2167762-73-2, known as 2-[3-Chloro-5-(Trifluoromethyl)-Pyridin-2-Yl]Acetyl Chloride, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine and trifluoromethyl groups, along with an acetyl chloride moiety. The combination of these functional groups imparts the compound with distinctive chemical properties, making it a valuable tool in research and industrial applications.

Recent advancements in the synthesis and characterization of similar compounds have shed light on the potential of 2-[3-Chloro-5-(Trifluoromethyl)-Pyridin-2-Yl]Acetyl Chloride in drug discovery and material development. Researchers have demonstrated that the trifluoromethyl group significantly enhances the stability and bioavailability of the compound, making it a promising candidate for pharmaceutical applications. Additionally, the acetyl chloride moiety facilitates various chemical reactions, enabling the formation of complex molecular architectures.

The pyridine ring in this compound serves as a versatile platform for further functionalization. Studies have shown that the substitution pattern on the pyridine ring plays a crucial role in determining the electronic properties of the molecule. The presence of chlorine at position 3 and trifluoromethyl at position 5 creates a unique electronic environment, which can be exploited for designing novel materials with tailored properties. For instance, this compound has been used as a precursor in the synthesis of advanced polymers and organic semiconductors.

One of the most intriguing aspects of CAS No. 2167762-73-2 is its reactivity under various reaction conditions. Recent experiments have revealed that this compound undergoes selective nucleophilic substitution reactions, making it an ideal reagent for constructing bioactive molecules. Furthermore, its ability to participate in Friedel-Crafts alkylation reactions has opened new avenues for synthesizing complex aromatic systems.

In terms of environmental impact, 2-[3-Chloro-5-(Trifluoromethyl)-Pyridin-2-Yl]Acetyl Chloride has been evaluated for its biodegradability and toxicity. Preliminary studies suggest that while the compound exhibits moderate persistence in certain environmental conditions, its toxicity profile is relatively low compared to other similar compounds. These findings are particularly important for industries relying on this compound, as they underscore the need for responsible handling and disposal practices.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards required for both research and industrial applications.

Looking ahead, the potential applications of CAS No. 2167762-73-2 are vast and varied. Its unique combination of functional groups makes it a valuable asset in drug development, material science, and chemical synthesis. As researchers continue to explore its properties and capabilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.